7-(2-Chloro-6-fluorobenzyl)-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 7-[(2-chloro-6-fluorophenyl)methyl]-6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C14H12ClFN4/c1-8-10(6-11-12(15)4-3-5-13(11)16)9(2)19-20-7-17-18-14(8)20/h3-5,7H,6H2,1-2H3
• InChI Key: FGNSWJKEPNMUBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN2C1=NN=C2)C)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C14H12ClFN4
• DSSTOX Substance ID: DTXSID301327244
• Molecular Weight: 290.72 g/mol
• Solubility: 28.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 900015-06-7

Description

“7-(2-Chloro-6-fluorobenzyl)-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine” is a heterocyclic organic compound. It has a molecular weight of 290.72. This compound is widely studied for its potential applications in various fields of research and industry.

Scientific Research Applications

Synthesis and Structural Characterization

Recent studies on pyridazine derivatives, including those related to the chemical structure of 7-(2-Chloro-6-fluorobenzyl)-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine, have focused on their synthesis and structural characterization. For instance, Sallam et al. (2021) synthesized and characterized similar pyridazine compounds, employing techniques such as NMR, IR, and mass spectral studies. These compounds exhibit interesting crystal structures and intermolecular interactions, as revealed through single-crystal X-ray diffraction and Hirshfeld surface analysis (Sallam et al., 2021).

Anticonvulsant and Biological Activities

Derivatives of the triazolo[4,3-b]pyridazine ring system have been explored for their anticonvulsant activity. Kelley et al. (1995) synthesized and tested various triazolo[4,3-a]pyrazines for anticonvulsant activity, revealing potent activity in some compounds (Kelley et al., 1995). Moreover, Biagi et al. (2002) studied triazolo[4,5-d]pyrimidines, a related class, emphasizing their potential biological activities (Biagi et al., 2002).

Receptor Binding and Anxiolytic Effects

The binding affinities of triazolopyridazine compounds at various receptors and their potential as anxiolytics have been a significant focus of research. Atack et al. (2006) explored a triazolopyridazine derivative, TPA023, noting its high affinity to GABAA receptors and its anxiolytic-like activity in animal models (Atack et al., 2006).

Agricultural Applications

Pyridazine derivatives have also been studied for their agricultural applications. Sallam et al. (2022) reported the synthesis and docking study of a novel pyridazine derivative against the fungus Fusarium oxysporum, highlighting its potential use in agriculture (Sallam et al., 2022).

Cytotoxic Activities

Investigations into the cytotoxic activities of pyridazine derivatives, particularly against cancer cell lines, have been conducted. Aggarwal et al. (2019) synthesized bis-1,2,4-triazolo-pyridazines and assessed their cytotoxic activity against the human cervical carcinoma (HeLa) cell line (Aggarwal et al., 2019).

Density Functional Theory (DFT) Calculations

DFT calculations have been utilized to understand the electronic properties of pyridazine derivatives. Sallam et al. (2021) performed DFT calculations on a similar compound, providing insights into its HOMO-LUMO energy levels and quantum chemical parameters (Sallam et al., 2021).

Future Directions

The future directions for the study of “7-(2-Chloro-6-fluorobenzyl)-6,8-dimethyl[1,2,4]triazolo[4,3-b]pyridazine” could include further exploration of its synthesis, reactivity, and potential applications in various fields of research and industry. Additionally, the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases could be a promising direction.